Cas no 2060033-98-7 (1-(1-ethyl-1H-pyrrol-3-yl)-6-oxa-2-azaspiro3.4octane)

• Product Name: 1-(1-ethyl-1H-pyrrol-3-yl)-6-oxa-2-azaspiro3.4octane
• CAS No: 2060033-98-7
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• MDL: MFCD30501410
• CID: 5153902
• PubChem ID: 137703862
• Update Time: 2025-07-28

1-(1-ethyl-1H-pyrrol-3-yl)-6-oxa-2-azaspiro3.4octane Chemical and Physical Properties

Names and Identifiers

• 6-Oxa-2-azaspiro[3.4]octane, 1-(1-ethyl-1H-pyrrol-3-yl)-
• 1-(1-ethyl-1H-pyrrol-3-yl)-6-oxa-2-azaspiro3.4octane

• MDL： MFCD30501410
• Inchi： 1S/C12H18N2O/c1-2-14-5-3-10(7-14)11-12(8-13-11)4-6-15-9-12/h3,5,7,11,13H,2,4,6,8-9H2,1H3
• InChI Key： APDZJIFOWVEWCR-UHFFFAOYSA-N
• SMILES： C1(C2C=CN(CC)C=2)C2(CCOC2)CN1

Additional information on 1-(1-ethyl-1H-pyrrol-3-yl)-6-oxa-2-azaspiro3.4octane

1-(1-Ethyl-1H-Pyrrol-3-Yl)-6-Oxa-2-Azaspiro[3.4]Octane: A Comprehensive Overview

The compound with CAS No 2060033-98-7, commonly referred to as 1-(1-Ethyl-1H-Pyrrol-3-Yl)-6-Oxa-2-Azaspiro[3.4]Octane, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique spirocyclic structure, which combines a pyrrole ring with an azaspiro system, making it a promising candidate for various applications in drug discovery and materials science.

The synthesis of 1-(1-Ethyl-1H-Pyrrol-3-Yl)-6-Oxa-2-Azaspiro[3.4]Octane involves a multi-step process that typically begins with the preparation of the pyrrole ring system. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this complex structure, ensuring high yields and excellent stereochemical control. The use of transition metal catalysts, such as palladium complexes, has been particularly effective in facilitating key coupling reactions during the synthesis.

One of the most intriguing aspects of this compound is its ability to adopt multiple conformations due to the flexibility of its spirocyclic core. This property has been extensively studied using computational methods, such as molecular dynamics simulations, which have provided valuable insights into its conformational preferences and dynamic behavior. These studies have revealed that the molecule exhibits a high degree of conformational flexibility, which may play a critical role in its interactions with biological targets.

In terms of pharmacological activity, 1-(1-Ethyl-1H-Pyrrol-3-Yl)-6-Oxa-2-Azaspiro[3.4]Octane has shown potential as a modulator of various ion channels and receptors. Recent research has demonstrated its ability to inhibit voltage-gated sodium channels, making it a promising lead compound for the development of anti-inflammatory and analgesic agents. Additionally, preliminary studies suggest that this compound may exhibit selective activity against certain cancer cell lines, highlighting its potential as an anticancer agent.

The structural versatility of this compound also makes it an attractive candidate for materials science applications. Its spirocyclic architecture could be exploited in the design of novel polymers or supramolecular assemblies with tailored mechanical and electronic properties. Researchers are currently exploring its use as a building block for self-healing materials and stimuli-responsive systems.

In conclusion, CAS No 2060033-98-7 represents a significant advancement in the field of organic chemistry, offering a unique combination of structural complexity and functional versatility. With ongoing research into its synthesis, properties, and applications, this compound is poised to make a substantial impact across multiple disciplines in the years to come.